Cas no 88542-76-1 (Decanoic acid, 2-hexyl-, ethenyl ester)
88542-76-1 structure
Product Name:Decanoic acid, 2-hexyl-, ethenyl ester
CAS No:88542-76-1
MF:C18H34O2
MW:282.461366176605
CID:629236
PubChem ID:71318613
Update Time:2025-04-19
Decanoic acid, 2-hexyl-, ethenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Decanoic acid, 2-hexyl-, ethenyl ester
- ethenyl 2-hexyldecanoate
- 88542-76-1
- DTXSID30748706
-
- Inchi: 1S/C18H34O2/c1-4-7-9-11-12-14-16-17(18(19)20-6-3)15-13-10-8-5-2/h6,17H,3-5,7-16H2,1-2H3
- InChI Key: LOLSOVQUJHGTQK-UHFFFAOYSA-N
- SMILES: O(C=C)C(C(CCCCCC)CCCCCCCC)=O
Computed Properties
- Exact Mass: 282.255880323g/mol
- Monoisotopic Mass: 282.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 15
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 26.3Ų
Decanoic acid, 2-hexyl-, ethenyl ester Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
88542-76-1 (Decanoic acid, 2-hexyl-, ethenyl ester) Related Products
- 94-04-2(Vinyl 2-Ethylhexoate)
- 54423-67-5(Neononanoic acid,ethenyl ester)
- 45115-34-2(VINYL NEO-DECANOATE)
- 51000-52-3(Vinyl Neodecanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk